Heptadecanoic Acid Heptadecanoic Acid Heptadecanoic acid is a C17 saturated fatty acid and trace component of fats in ruminants. It has a role as a mammalian metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a margarate.
Margaric acid, also known as 17:0 or heptadecoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Margaric acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Margaric acid has been found in human skeletal muscle, adipose tissue and prostate tissues, and has also been primarily detected in feces, saliva, blood, and urine. Within the cell, margaric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Margaric acid exists in all eukaryotes, ranging from yeast to humans. Margaric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyheptadecanoic acid, (16R)-16-hydroxymargaric acid, and cholesteryl heptadecanoate.
Brand Name: Vulcanchem
CAS No.: 506-12-7
VCID: VC0114752
InChI: InChI=1S/C17H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3,(H,18,19)
SMILES: CCCCCCCCCCCCCCCCC(=O)O
Molecular Formula: C17H34O2
Molecular Weight: 270.5 g/mol

Heptadecanoic Acid

CAS No.: 506-12-7

Reference Standards

VCID: VC0114752

Molecular Formula: C17H34O2

Molecular Weight: 270.5 g/mol

Heptadecanoic Acid - 506-12-7

CAS No. 506-12-7
Product Name Heptadecanoic Acid
Molecular Formula C17H34O2
Molecular Weight 270.5 g/mol
IUPAC Name heptadecanoic acid
Standard InChI InChI=1S/C17H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3,(H,18,19)
Standard InChIKey KEMQGTRYUADPNZ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCC(=O)O
Canonical SMILES CCCCCCCCCCCCCCCCC(=O)O
Appearance Unit:1 gramSolvent:nonePurity:99%Physical solid
Boiling Point 363.8 °C
Melting Point 61.3 °C
61.3°C
Physical Description OtherSolid, Liquid
DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals
OtherSolid
Solid
Description Heptadecanoic acid is a C17 saturated fatty acid and trace component of fats in ruminants. It has a role as a mammalian metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a margarate.
Margaric acid, also known as 17:0 or heptadecoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Margaric acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Margaric acid has been found in human skeletal muscle, adipose tissue and prostate tissues, and has also been primarily detected in feces, saliva, blood, and urine. Within the cell, margaric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Margaric acid exists in all eukaryotes, ranging from yeast to humans. Margaric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyheptadecanoic acid, (16R)-16-hydroxymargaric acid, and cholesteryl heptadecanoate.
Related CAS 1002-82-0 (hydrochloride salt)
17378-36-8 (potassium salt)
Synonyms heptadecanoic acid
margaric acid
margaric acid, 1-(11)C-labeled
margaric acid, nickel (2+) salt
margaric acid, potassium salt
margaric acid, sodium salt
omega I-123 heptadecanoic acid
Vapor Pressure 6.23e-08 mmHg
Reference 1. X. Persson et al. “Rapid measurement of plasma free fatty acid concentration and isotopic enrichment using LC/MS” Journal of Lipid Research, Vol.51(9) pp. 2761-2765, 20102. B. Vlaeminck et al. “Rumen odd and branched chain fatty acids in relation to in vitro rumen volatile fatty acid productions and dietary characteristics ofincubated substrates” Journal of Animal Physiology and Animal Nutrition, Vol. 88 pp. 401-411, 20043. H. Eltahlawy, J. Buckner, S. Foster “Evidence for two-step regulation of pheromone biosynthesis by the pheromone biosynthesis-activating neuropeptidein the moth Heliothis virescens” Arch Insect Biochem Physiol, Vol. 64(3) pp. 120-130, 2007
PubChem Compound 10465
Last Modified Nov 11 2021
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